Cas no 2228721-60-4 (2-amino-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-ol)

• Product Name: 2-amino-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-ol
• CAS No: 2228721-60-4
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5862413
• PubChem ID: 165968060
• Update Time: 2025-10-28

2-amino-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-ol
• 2-amino-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-1-ol
• 2228721-60-4
• EN300-1812054

• Inchi： 1S/C12H21NO/c1-11(2)8-4-5-9(10(11)6-8)12(3,13)7-14/h5,8,10,14H,4,6-7,13H2,1-3H3
• InChI Key： YCTBYXVBTPXGTC-UHFFFAOYSA-N
• SMILES： OCC(C)(C1=CCC2CC1C2(C)C)N

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-ol

Compound 2-Amino-2-{6,6-Dimethylbicyclo[3.1.1]Hept-2-en-2-yl}Propan-1-Ol (CAS No: 228721-60-4)

Compound 2-Amino-2-{6,6-Dimethylbicyclo[3.1.1]Hept-2-en-2-yl}Propan-1-Ol, also known by its CAS number 228721-60-4, is a complex organic molecule with a unique bicyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule's structure consists of a bicyclo[3.1.1]heptane framework, which is a type of norbornane derivative, substituted with a dimethyl group at the 6-position and an amino alcohol group at the 2-position.

The synthesis of this compound involves multi-step organic reactions, including ring-forming processes and functional group transformations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for its application in chiral drug development. Researchers have explored various methods to optimize the yield and stereochemical control during the synthesis process, leveraging catalysts such as transition metal complexes and chiral ligands.

One of the most promising applications of Compound 2-Amino... lies in its potential as a bioactive molecule. Studies have shown that this compound exhibits interesting pharmacological properties, including antioxidant activity and enzyme inhibitory effects. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that this compound can act as a potent inhibitor of certain kinases involved in cellular signaling pathways, making it a potential candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The rigid bicyclic structure provides mechanical stability, which could be exploited in the design of advanced materials such as high-performance polymers or nanomaterials. Researchers at the University of California have reported on the use of this compound as a building block for self-assembling materials with tunable properties.

The structural uniqueness of Compound 2-Amino... also makes it an attractive target for theoretical studies. Computational chemists have employed density functional theory (DFT) and molecular dynamics simulations to probe its electronic properties and conformational flexibility. These studies have provided insights into the molecule's reactivity and stability under various conditions, paving the way for further experimental investigations.

In terms of safety and handling, while this compound is not classified as a hazardous material under current regulations, proper precautions should be taken during synthesis and handling to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and maintaining good ventilation in the workspace.

The future outlook for Compound 2-Amino... is bright, with ongoing research exploring its potential in diverse fields such as drug delivery systems, catalysis, and green chemistry. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of this compound into practical applications.